Cas no 2228810-48-6 (tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate)

• Product Name: tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate
• CAS No: 2228810-48-6
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6233548
• PubChem ID: 165622033
• Update Time: 2025-11-06

tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate
• 2228810-48-6
• EN300-1875048

• Inchi： 1S/C15H27NO2/c1-10-15(8,9)11(13(2,3)4)16-12(17)18-14(5,6)7/h1,11H,2-9H3,(H,16,17)
• InChI Key： QLOAEBGPMXVRSI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C#C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate

Research Brief on tert-Butyl N-(2,2,4,4-Tetramethylhex-5-yn-3-yl)carbamate (CAS: 2228810-48-6) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate (CAS: 2228810-48-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This carbamate derivative, characterized by its tert-butyl group and tetramethylhexynyl moiety, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its role in the development of novel therapeutics, particularly in targeting protein-protein interactions and modulating enzymatic activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of selective kinase inhibitors. The researchers utilized its alkyne functionality for click chemistry-based derivatization, enabling rapid generation of a library of compounds with enhanced binding affinity. Molecular docking simulations revealed that derivatives of tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate exhibited promising interactions with the ATP-binding site of target kinases, suggesting potential applications in cancer therapy.

In parallel research, the compound's stability under physiological conditions has been investigated for prodrug development. The tert-butyl carbamate group serves as a protective moiety that can be cleaved by specific enzymes in target tissues, making it valuable for targeted drug delivery systems. Recent in vitro studies using cell-based assays have shown that prodrugs incorporating this scaffold exhibit improved pharmacokinetic properties compared to their parent compounds, with enhanced cellular uptake and reduced off-target effects.

The synthetic accessibility of tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach to its production, utilizing continuous flow technology to improve yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale synthesis, potentially facilitating its broader application in pharmaceutical manufacturing.

Emerging applications in chemical biology include its use as a molecular probe for studying protein folding and aggregation. The compound's unique steric properties and fluorescence characteristics when conjugated with reporter groups make it particularly useful for investigating amyloid formation and other protein misfolding phenomena relevant to neurodegenerative diseases. Recent cryo-EM studies have employed derivatives of this compound to visualize intermediate states in protein aggregation pathways.

Looking forward, the versatility of tert-butyl N-(2,2,4,4-tetramethylhex-5-yn-3-yl)carbamate positions it as a valuable scaffold for diverse therapeutic areas. Ongoing research is exploring its potential in developing antivirals, with preliminary data showing activity against specific viral proteases. Additionally, its application in antibody-drug conjugates (ADCs) is being investigated, leveraging its stability and conjugation chemistry to create more effective targeted cancer therapies. As synthetic methodologies continue to evolve and biological applications expand, this compound is likely to remain an important tool in medicinal chemistry and drug development.